Cas no 33156-92-2 (6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene)
33156-92-2 structure
Product Name:6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene
CAS No:33156-92-2
MF:C11H16
MW:148.244743347168
CID:1460350
PubChem ID:5367429
Update Time:2025-04-20
6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene Chemical and Physical Properties
Names and Identifiers
-
- 6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene
- 6-[(1Z)-1-Butenyl]-1,4-cycloheptadiene
- 6-[(Z)-1-Butenyl]-1,4-cycloheptadiene
- 33156-92-2
- KIFXGGYCNMHCSX-BAQGIRSFSA-N
- 6-(1-BUTENYL)-1,4-CYCLOHEPTADIENE (S-(Z))
-
- Inchi: 1S/C11H16/c1-2-3-8-11-9-6-4-5-7-10-11/h3-4,6-8,10-11H,2,5,9H2,1H3/b8-3-
- InChI Key: KIFXGGYCNMHCSX-BAQGIRSFSA-N
- SMILES: C1(/C=C\CC)C=CCC=CC1
Computed Properties
- Exact Mass: 148.12528
- Monoisotopic Mass: 148.125201
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 3.7
Experimental Properties
- Density: 0.908
- Boiling Point: 207.4°C at 760 mmHg
- Flash Point: 63.5°C
- Refractive Index: 1.548
- PSA: 0
6-[(1Z)-but-1-en-1-yl]cyclohepta-1,4-diene Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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